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Compound of Interest

Compound Name: FR295389

CAS No.: 1019207-72-7

Cat. No.: B607548

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of FR295389, a novel

dihydroimidazopyrazolium cephalosporin, and its utility in studying bacterial resistance

mechanisms, particularly in metallo-beta-lactamase (MBL)-producing Pseudomonas

aeruginosa.

Introduction
FR295389 is a significant research compound due to its moderate activity against bacterial

strains that are typically resistant to cephalosporins, such as those producing IMP-type metallo-

beta-lactamases (MBLs). Standard cephalosporins are ineffective against these MBL-

producing strains.[1] This unique property makes FR295389 a valuable tool for investigating

the nuances of bacterial resistance and for the development of new therapeutic strategies.

Bacterial resistance to β-lactam antibiotics, including cephalosporins, is a major public health

concern. Bacteria have evolved several mechanisms to counteract these antibiotics, including:
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Enzymatic degradation: Production of β-lactamase enzymes that hydrolyze the β-lactam

ring, inactivating the antibiotic.[2][3]

Target modification: Alterations in the penicillin-binding proteins (PBPs), the molecular

targets of β-lactam antibiotics, which reduce the binding affinity of the drug.[4][5]

Reduced permeability: Changes in the bacterial outer membrane that restrict the entry of the

antibiotic into the cell.[6]

Efflux pumps: Active transport systems that pump the antibiotic out of the bacterial cell.[4]

FR295389's ability to evade complete inactivation by certain β-lactamases allows for the

detailed study of these resistance mechanisms.

Quantitative Data
The following table summarizes the reported in vitro activity of FR295389 against IMP-type

MBL-producing Pseudomonas aeruginosa and its kinetic parameters with the IMP-1 MBL.

Parameter Organism/Enzyme Value Reference

MIC₅₀

21 clinical isolates of

IMP-type MBL-

producing P.

aeruginosa

8.0 µg/ml [1]

MIC₉₀

21 clinical isolates of

IMP-type MBL-

producing P.

aeruginosa

32 µg/ml [1]

Kₘ (for FR295389) IMP-1 MBL
>20-fold higher than

for ceftazidime
[1]

kₖₐₜ (for FR295389) IMP-1 MBL
12-fold lower than for

ceftazidime
[1]

Note: A higher Kₘ value suggests a lower affinity of the enzyme for the substrate, and a lower

kₖₐₜ value indicates a slower rate of catalysis. Together, these kinetic parameters suggest that
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FR295389 is a poor substrate for the IMP-1 metallo-beta-lactamase.[1]

Experimental Protocols
The following are detailed protocols for key experiments to study bacterial resistance

mechanisms using FR295389. These are generalized protocols and should be optimized for

specific laboratory conditions and bacterial strains.

Protocol 1: Determination of Minimum Inhibitory
Concentration (MIC) of FR295389
This protocol describes the determination of the MIC of FR295389 against MBL-producing P.

aeruginosa using the broth microdilution method, based on standard clinical laboratory

practices.

Materials:

FR295389

MBL-producing and non-MBL-producing (control) strains of P. aeruginosa

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Spectrophotometer

Incubator (35°C ± 2°C)

Pipettes and sterile tips

Procedure:

Prepare FR295389 Stock Solution: Dissolve FR295389 in a suitable solvent (e.g., DMSO,

sterile water) to create a high-concentration stock solution. Further dilute in CAMHB to

create a working stock solution.

Prepare Bacterial Inoculum:
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Culture the P. aeruginosa strains on an appropriate agar medium overnight at 35°C ± 2°C.

Suspend several colonies in sterile saline or CAMHB to achieve a turbidity equivalent to a

0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x

10⁵ CFU/mL in the microtiter plate wells.

Serial Dilution in Microtiter Plate:

Add 100 µL of CAMHB to all wells of a 96-well plate.

Add 100 µL of the FR295389 working stock solution to the first well of each row to be

tested.

Perform a two-fold serial dilution by transferring 100 µL from the first well to the second,

and so on, down the plate. Discard the final 100 µL from the last well. This will result in a

range of FR295389 concentrations.

Inoculation: Add 10 µL of the prepared bacterial inoculum to each well, including a growth

control well (no antibiotic) and a sterility control well (no bacteria).

Incubation: Incubate the microtiter plate at 35°C ± 2°C for 16-20 hours.

Reading the MIC: The MIC is the lowest concentration of FR295389 that completely inhibits

visible growth of the bacteria. This can be determined by visual inspection or by measuring

the optical density at 600 nm (OD₆₀₀).

Protocol 2: Kinetic Analysis of IMP-1 MBL with
FR295389
This protocol outlines the procedure for determining the kinetic parameters (Kₘ and kₖₐₜ) of

purified IMP-1 MBL against FR295389.

Materials:

Purified IMP-1 MBL enzyme
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FR295389

Ceftazidime (as a comparator)

Reaction buffer (e.g., 50 mM HEPES, pH 7.5, containing ZnSO₄)

UV-Vis spectrophotometer

Quartz cuvettes

Procedure:

Enzyme and Substrate Preparation:

Dilute the purified IMP-1 MBL in the reaction buffer to a suitable concentration.

Prepare a range of concentrations of FR295389 and ceftazidime in the reaction buffer.

Spectrophotometric Assay:

The hydrolysis of the β-lactam ring by IMP-1 MBL can be monitored by the change in

absorbance at a specific wavelength (determined by a wavelength scan of FR295389
before and after hydrolysis).

Add the reaction buffer and a specific concentration of FR295389 to a quartz cuvette.

Initiate the reaction by adding a small volume of the diluted IMP-1 MBL enzyme.

Immediately measure the change in absorbance over time using the spectrophotometer.

Data Analysis:

Calculate the initial velocity (V₀) of the reaction from the linear portion of the absorbance

vs. time plot.

Repeat the assay for each concentration of FR295389.

Plot the initial velocities against the substrate concentrations and fit the data to the

Michaelis-Menten equation to determine the Kₘ and Vₘₐₓ values.
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Calculate the kₖₐₜ value from Vₘₐₓ and the enzyme concentration (kₖₐₜ = Vₘₐₓ / [E]).

Repeat the entire procedure with ceftazidime to obtain comparative kinetic parameters.

Visualizations
Signaling Pathways and Mechanisms
The following diagrams illustrate the general mechanism of action of cephalosporins, the

mechanisms of bacterial resistance, and a proposed experimental workflow for utilizing

FR295389 in resistance studies.

General Mechanism of Cephalosporin Action
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Caption: General mechanism of cephalosporin action.
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Bacterial Resistance Mechanisms to Cephalosporins
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Caption: Overview of bacterial resistance mechanisms.
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Experimental Workflow for Studying Resistance with FR295389

Start: Isolate MBL-producing
P. aeruginosa

Protocol 1:
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with purified MBL
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Conclusion:
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FR295389 resistance

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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